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Compound of Interest

Compound Name: TMC647055 Choline salt

Cat. No.: B10800343

For Researchers, Scientists, and Drug Development Professionals

Introduction

TMC647055 is an investigational antiviral compound that has demonstrated potent and
selective inhibition of the Hepatitis C Virus (HCV) NS5B polymerase, a key enzyme in viral
replication.[1][2] As a non-nucleoside inhibitor, TMC647055 binds to an allosteric site on the
NS5B enzyme, disrupting its function and halting viral RNA synthesis.[3][4][5] The choline salt
form of TMC647055 is often utilized in research settings. Accurate and consistent preparation
of stock solutions is paramount for obtaining reliable and reproducible results in preclinical
studies. This document provides a detailed protocol for the preparation, storage, and handling
of TMC647055 Choline salt stock solutions for use in various research applications.

Data Presentation

A summary of the essential quantitative data for TMC647055 Choline salt is presented in the

table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10800343?utm_src=pdf-interest
https://www.apexbt.com/tmc647055.html
https://pubmed.ncbi.nlm.nih.gov/24144360/
https://pubmed.ncbi.nlm.nih.gov/22710121/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3185568/
https://en.wikipedia.org/wiki/NS5B_inhibitor
https://www.benchchem.com/product/b10800343?utm_src=pdf-body
https://www.benchchem.com/product/b10800343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C37H53N508S [6]
Molecular Weight 727.91 g/mol [6]
Appearance White to off-white solid [6]

Solubility in DMSO

> 62.5 mg/mL (= 85.86 mM)

[6]

EC50 in cell culture

82 nM (in cellular HCV assays)

[6]

Storage of Solid

4°C, sealed, away from

moisture

[6]

Storage of Stock Solution

-80°C for 6 months; -20°C for 1
month (in DMSO)

[6]

Experimental Protocols

This section outlines the detailed methodology for preparing a stock solution of TMC647055

Choline salt.

Materials and Equipment
TMC647055 Choline salt (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or light-protecting microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Pipettors and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Protocol (10 mM in DMSO)
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o Equilibrate to Room Temperature: Before opening, allow the vial containing the solid
TMC647055 Choline salt to equilibrate to room temperature for at least 30 minutes. This
prevents the condensation of moisture, which can affect the stability and solubility of the
compound.

e Weigh the Compound: Accurately weigh the desired amount of TMC647055 Choline salt
powder using a calibrated precision balance in a chemical fume hood. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 7.28 mg of the compound (Calculation:
10 mmol/L * 1 L/1000 mL * 727.91 g/mol * 1000 mg/g = 7.2791 mg/mL).

e Dissolution in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing
the weighed compound. For a 10 mM solution with 7.28 mg of TMC647055 Choline salt,
add 1 mL of DMSO.

o Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is
completely dissolved. Gentle warming in a 37°C water bath for a few minutes may aid in
dissolution, but avoid excessive heat.[6] Visually inspect the solution to ensure there are no
visible particles.

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the compound from
light, both of which can lead to degradation.

e Long-term Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1
month.[6] When ready to use, thaw an aliquot at room temperature and vortex gently before
further dilution into your experimental medium.

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be serially diluted in the appropriate
cell culture medium to the final desired concentration. It is crucial to ensure that the final
concentration of DMSO in the culture medium is low (typically < 0.1%) to avoid solvent-induced
cytotoxicity.[7] Always include a vehicle control (medium with the same final concentration of
DMSO) in your experiments.

Mandatory Visualizations
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Signaling Pathway Diagram
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Mechanism of Action of TMC647055
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Workflow for Preparing TMC647055 Choline Salt Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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